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Compound of Interest

Compound Name: 2-Chloro-4-nitrotoluene

Cat. No.: B140621 Get Quote

An analysis for researchers, scientists, and drug development professionals.

Core Finding: 2-Chloro-4-nitrotoluene (CAS: 121-86-8) is not a naturally occurring compound.

It is a synthetic chemical produced exclusively through industrial manufacturing processes.[1]

This guide provides an overview of its chemical properties, primary synthesis routes, and

significant industrial applications, addressing the interests of professionals in chemical research

and development.

Chemical and Physical Properties
2-Chloro-4-nitrotoluene is an organohalogen aromatic compound that presents as a pale

yellow crystalline solid.[1][2] It is characterized by its insolubility in water but is soluble in most

organic solvents.[2][3] The presence of both a chlorine atom and a nitro group on the toluene

backbone makes it a versatile intermediate for further chemical synthesis.[1][4]
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Property Value

Molecular Formula C₇H₆ClNO₂

Molecular Weight 171.58 g/mol

Melting Point 61 °C

Boiling Point 260 °C

Flash Point 150 °C

Vapor Pressure 0.0243 mmHg at 25°C

(Data sourced from ChemBK)

Industrial Synthesis
The primary manufacturing process for 2-Chloro-4-nitrotoluene involves the electrophilic

substitution of a toluene derivative. Two main synthetic pathways are commonly employed in

industrial settings.

Experimental Protocol: Synthesis via Chlorination of 4-
nitrotoluene
A common and efficient method for synthesizing 2-Chloro-4-nitrotoluene is the direct

chlorination of 4-nitrotoluene.

Methodology:

Reactant Preparation: A mixture of 4-nitrotoluene and a catalytic amount of iodine (0.1 to

10% by weight relative to the 4-nitrotoluene) is prepared in a reaction vessel.[5][6]

Chlorination: Gaseous chlorine (0.6 to 1.2 moles per mole of 4-nitrotoluene) is introduced

into the mixture.[5][6][7]

Temperature Control: The reaction is maintained at a temperature ranging from the melting

point of the starting material up to 120°C.[5][6]
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Purification: Upon completion of the reaction, the desired product, 2-Chloro-4-nitrotoluene,

is separated from by-products and unreacted starting materials through processes such as

recrystallization or distillation.[1]

A patent for this process specifies that using iodine as a catalyst is a key aspect of the

procedure.[5][6][7]

Synthesis via Chlorination
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Synthesis of 2-Chloro-4-nitrotoluene via Chlorination.

Industrial Applications
As a key chemical intermediate, 2-Chloro-4-nitrotoluene is a foundational component in the

synthesis of a variety of commercial products. Its primary applications are in the manufacturing

of:

Dyes and Pigments: The compound serves as a precursor in the synthesis of various dyes.

[2][3][4]

Agrochemicals: It is a vital intermediate for producing herbicides, such as Chlorotoluron.[4]
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Pharmaceuticals: In the pharmaceutical industry, it is used as a starting material for the

synthesis of more complex active pharmaceutical ingredients (APIs).[4]
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Major Industrial Applications of 2-Chloro-4-nitrotoluene.

Safety and Environmental Considerations
2-Chloro-4-nitrotoluene is classified as a toxic substance.[2] Exposure through inhalation,

ingestion, or skin contact can lead to adverse health effects.[2][3] It is also considered an

irritant to the skin and eyes.[8] Environmental release of 2-Chloro-4-nitrotoluene is a concern,

as it may be harmful to aquatic organisms and can persist in the environment.[9][10] Proper

handling, protective equipment, and disposal procedures are mandatory during its use in

research and industrial settings.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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